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Compound of Interest

Compound Name: Perfluorotriethylamine

Cat. No.: B110023 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the proper handling and storage of anhydrous perfluorotriethylamine.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous perfluorotriethylamine and what are its primary uses?

A1: Anhydrous perfluorotriethylamine (CAS No. 359-70-6) is a perfluorinated compound

known for its high thermal and chemical stability.[1] It is a colorless, odorless, and clear liquid.

[2] Due to its inertness, it is used in specialized applications such as an electrical insulating oil,

thermal coolant, dielectric fluid, and as a solvent in certain chemical reactions.[1][3]

Q2: What are the main hazards associated with perfluorotriethylamine?

A2: Perfluorotriethylamine is classified as an irritant.[3] It can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[4] It is crucial to

handle this chemical with appropriate personal protective equipment to avoid exposure.[3]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

A3: When handling anhydrous perfluorotriethylamine, you must wear chemical safety

goggles, nitrile or neoprene gloves, and a lab coat or chemical-resistant apron.[2][5] If there is

a risk of generating vapors or aerosols, a NIOSH-approved respirator should be used. All

handling should be performed in a well-ventilated area, such as a chemical fume hood.[2][6]
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Q4: What are the recommended storage conditions for anhydrous perfluorotriethylamine?

A4: The compound should be stored at room temperature in a tightly closed container.[2][3][7]

The storage area must be a dark, dry, and well-ventilated place.[3][7] It is recommended to

store it under an inert atmosphere to maintain its anhydrous state.[3][7] The storage location

should be locked and secure.[2]

Q5: What materials are incompatible with perfluorotriethylamine?

A5: While generally very stable, perfluorotriethylamine may have hazardous reactions with

strong oxidizing agents, acids, anhydrides, and certain organic compounds.[1] Always consult a

detailed chemical compatibility chart before use.

Q6: What should I do in case of a spill?

A6: For any spill, first ensure the area is well-ventilated and remove all sources of ignition.[2]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).[6] Collect the absorbed material into a suitable, sealed container for hazardous

waste disposal.[2]

Q7: How should I dispose of waste anhydrous perfluorotriethylamine?

A7: Perfluorotriethylamine is a per- and polyfluoroalkyl substance (PFAS). Disposal must be

handled by an approved waste disposal facility in accordance with all applicable local, state,

and federal regulations.[2] As a PFAS, disposal often requires high-temperature incineration.[8]

[9] Do not allow the chemical to enter drains or the environment.[2]

Q8: The liquid in my container appears cloudy or discolored. What should I do?

A8: Anhydrous perfluorotriethylamine should be a clear, colorless liquid.[2] If you observe any

cloudiness, discoloration, or particulate matter, this may indicate contamination (e.g., with

moisture) or degradation. Do not use the product. Quarantine the container and contact the

supplier for guidance.

Quantitative Data
The physical and chemical properties of perfluorotriethylamine are summarized below.
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Property Value Source(s)

CAS Number 359-70-6 [2][7]

Molecular Formula C₆F₁₅N [2][3][7]

Molecular Weight 371.05 g/mol [2][4][7]

Appearance Clear, colorless, odorless liquid [2]

Density 1.736 g/mL at 25°C [3][7]

Boiling Point 68-69°C (at 743 mmHg) [3][7]

Melting Point -116.95°C [3][7]

Vapor Pressure 2.15 psi at 20°C [3][7]

Refractive Index n20/D 1.262 [3][7]

Storage Temperature Room Temperature [3][7]

Experimental Protocols
Protocol 1: General Handling of Anhydrous
Perfluorotriethylamine

Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS). Work

must be conducted in a well-ventilated chemical fume hood.[2][6]

Personal Protective Equipment (PPE): Don all required PPE, including chemical safety

goggles, compatible gloves (nitrile or neoprene), and a lab coat.[2][5]

Dispensing: Ground and bond the container and receiving equipment to prevent static

discharge. Use non-sparking tools. Slowly dispense the liquid to avoid splashing and the

generation of aerosols.

Closing: Once dispensing is complete, securely close the container cap.[2] If the product was

supplied under an inert atmosphere, blanket the headspace with an inert gas (e.g., nitrogen

or argon) before sealing.
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Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2] Decontaminate the work area.

Protocol 2: Spill Response and Cleanup
Evacuate and Ventilate: If a spill occurs, immediately alert others in the area and ensure

adequate ventilation.[2] Remove all personnel to a safe location if the spill is large.

Control Ignition Sources: Extinguish any open flames and turn off equipment that could

create a spark.

Don PPE: Wear appropriate PPE, including respiratory protection if vapors are present.[2]

Containment: Cover the spill with a non-combustible, inert absorbent material like sand,

earth, or vermiculite.[6]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a clearly labeled, sealed container for hazardous waste.[2]

Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning

materials for disposal as hazardous waste.[5]

Protocol 3: Disposal of Waste Material
Waste Collection: Collect all waste containing perfluorotriethylamine, including

contaminated absorbents and rinsates, in a designated and compatible hazardous waste

container.[5] Do not mix with other waste streams.[10]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name

"Perfluorotriethylamine," and all relevant hazard warnings.[5]

Storage: Store the waste container in a designated secondary containment area away from

incompatible materials, pending pickup.

Disposal: Arrange for pickup and disposal through your institution's environmental health and

safety office or a certified hazardous waste disposal contractor.[2] Adhere to all regulations

regarding PFAS disposal.[8]
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Troubleshooting Workflow
The following diagram outlines a logical workflow for troubleshooting common issues

encountered with anhydrous perfluorotriethylamine.
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Troubleshooting Start:
Anhydrous Perfluorotriethylamine Issue

Identify the Nature of the Issue

Suspected Contamination
(Cloudy, Discolored, Particles)

  Product Quality

Container Leakage or Spill

  Container Integrity 

Procedural or Safety Question

  Handling/Storage 

Action: Quarantine Product.
Do NOT Use.

Contact Supplier.
Assess Severity

Action: Review SDS and Internal SOPs.
Consult with EHS/Safety Officer.

Minor Seepage / Drip

 Minor

Significant Spill

 Major

Action: Don PPE.
Tighten Seal.

Clean Exterior & Monitor.

Action: Evacuate Area.
Follow Spill Cleanup Protocol.

Report to Safety Officer.

Click to download full resolution via product page

Caption: Troubleshooting workflow for anhydrous perfluorotriethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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